Cas no 891118-88-0 (N-(4-methylphenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-methylphenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide
• CAS No: 891118-88-0
• MF: C₂₁H₁₉N₅OS
• MW: 389.473462343216
• CID: 6494719
• Update Time: 2025-05-20

N-(4-methylphenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide
• Acetamide, N-[(4-methylphenyl)methyl]-2-[(6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl)thio]-

• Inchi： 1S/C21H19N5OS/c1-15-7-9-16(10-8-15)13-22-20(27)14-28-21-24-23-19-12-11-18(25-26(19)21)17-5-3-2-4-6-17/h2-12H,13-14H2,1H3,(H,22,27)
• InChI Key： ZWDAEQHGVKHRGI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CC=C1)=N2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 13.61±0.46(Predicted)

Additional information on N-(4-methylphenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide

Professional Introduction to N-(4-methylphenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide (CAS No. 891118-88-0)

N-(4-methylphenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 891118-88-0, represents a novel molecular entity with a unique structural framework that combines aromatic rings, heterocyclic systems, and functional groups designed to interact with biological targets. The intricate architecture of this molecule positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The central scaffold of N-(4-methylphenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide consists of a phenyl ring substituted with a methyl group at the 4-position, linked to an acetamide moiety. The acetamide group is further connected to a sulfanyl group, which bridges to a complex heterocyclic system comprising a triazolopyridazine core. This core is characterized by its ability to engage in multiple non-covalent interactions with biological macromolecules, making it an attractive feature for designing bioactive molecules.

Recent advancements in the field of heterocyclic chemistry have highlighted the importance of triazolopyridazine derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl moiety in N-(4-methylphenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide suggests that it may possess similar pharmacological profiles. Furthermore, the sulfanyl group introduces additional potential sites for interaction with biological targets, enhancing the compound's versatility.

In the context of drug discovery, the structural features of this compound make it a valuable tool for developing novel therapeutic agents. The combination of aromatic and heterocyclic components provides a balance between lipophilicity and polarizability, which are critical factors in determining drug-like properties such as solubility and membrane permeability. Additionally, the presence of multiple functional groups allows for further chemical modification and derivatization, enabling researchers to fine-tune the pharmacological properties of the molecule.

The synthesis of N-(4-methylphenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The construction of the triazolopyridazine core is particularly challenging due to its sensitivity to various reaction conditions. However， recent methodological improvements have made it possible to synthesize such complex heterocycles with higher yields and purities. These advancements have opened up new possibilities for exploring the synthetic pathways of related compounds.

Evaluation of N-(4-methylphenyl)methyl-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide in vitro has revealed promising preliminary results. Initial studies indicate that this compound exhibits moderate activity against certain bacterial strains and shows potential as an anti-inflammatory agent. These findings are encouraging and warrant further investigation into its pharmacological effects. Additionally， the compound's stability under various storage conditions has been assessed， providing reassurance regarding its suitability for long-term research applications.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists， biologists， and pharmacologists. N-(4-methylphenyl)methyl-{(6-phényl-l，2，4-triazolo-l，3-bipyridoizin-l，3-yli)sulfanylamino}acétamide (CAS No. 89111888o) exemplifies how structural innovation can lead to the discovery of new therapeutic opportunities. By leveraging cutting-edge synthetic methodologies and biophysical techniques， researchers can accelerate the process of identifying lead compounds with high therapeutic potential.

In conclusion， N-(4-methylphenyl)methyl-{(6-phényl-l，2，4-triazolo-l，3-bipyridoizin-l，3-yli)sulfanylamino}acétamide is a structurally complex and biologically relevant compound that holds significant promise in pharmaceutical research. Its unique combination of functional groups and heterocyclic systems positions it as a valuable candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve， compounds like this one will play an increasingly important role in developing innovative therapies for various diseases.